Cas no 1218385-60-4 (({bicyclo2.2.1hept-5-en-2-yl}methyl)3-(dimethylamino)propylamine)
({bicyclo2.2.1hept-5-en-2-yl}methyl)3-(dimethylamino)propylamine Chemical and Physical Properties
Names and Identifiers
-
- {bicyclo[2.2.1]hept-5-en-2-ylmethyl}[3-(dimethylamino)propyl]amine
- ({bicyclo[2.2.1]hept-5-en-2-yl}methyl)[3-(dimethylamino)propyl]amine
- n1-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)-n3,n3-dimethylpropane-1,3-diamine
- 1,3-Propanediamine, N3-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)-N1,N1-dimethyl-
- ({bicyclo2.2.1hept-5-en-2-yl}methyl)3-(dimethylamino)propylamine
-
- Inchi: 1S/C13H24N2/c1-15(2)7-3-6-14-10-13-9-11-4-5-12(13)8-11/h4-5,11-14H,3,6-10H2,1-2H3
- InChI Key: MQTWLMDOKLTUME-UHFFFAOYSA-N
- SMILES: N(CCCN(C)C)CC1CC2C=CC1C2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 223
- XLogP3: 1.9
- Topological Polar Surface Area: 15.3
({bicyclo2.2.1hept-5-en-2-yl}methyl)3-(dimethylamino)propylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00971878-1g |
{bicyclo[2.2.1]hept-5-en-2-ylmethyl}[3-(dimethylamino)propyl]amine |
1218385-60-4 | 95% | 1g |
¥4494.0 | 2023-04-04 | |
| Enamine | EN300-160888-0.05g |
({bicyclo[2.2.1]hept-5-en-2-yl}methyl)[3-(dimethylamino)propyl]amine |
1218385-60-4 | 0.05g |
$851.0 | 2023-06-08 | ||
| Enamine | EN300-160888-0.1g |
({bicyclo[2.2.1]hept-5-en-2-yl}methyl)[3-(dimethylamino)propyl]amine |
1218385-60-4 | 0.1g |
$892.0 | 2023-06-08 | ||
| Enamine | EN300-160888-0.25g |
({bicyclo[2.2.1]hept-5-en-2-yl}methyl)[3-(dimethylamino)propyl]amine |
1218385-60-4 | 0.25g |
$933.0 | 2023-06-08 | ||
| Enamine | EN300-160888-0.5g |
({bicyclo[2.2.1]hept-5-en-2-yl}methyl)[3-(dimethylamino)propyl]amine |
1218385-60-4 | 0.5g |
$974.0 | 2023-06-08 | ||
| Enamine | EN300-160888-1.0g |
({bicyclo[2.2.1]hept-5-en-2-yl}methyl)[3-(dimethylamino)propyl]amine |
1218385-60-4 | 1g |
$1014.0 | 2023-06-08 | ||
| Enamine | EN300-160888-2.5g |
({bicyclo[2.2.1]hept-5-en-2-yl}methyl)[3-(dimethylamino)propyl]amine |
1218385-60-4 | 2.5g |
$1988.0 | 2023-06-08 | ||
| Enamine | EN300-160888-5.0g |
({bicyclo[2.2.1]hept-5-en-2-yl}methyl)[3-(dimethylamino)propyl]amine |
1218385-60-4 | 5g |
$2940.0 | 2023-06-08 | ||
| Enamine | EN300-160888-10.0g |
({bicyclo[2.2.1]hept-5-en-2-yl}methyl)[3-(dimethylamino)propyl]amine |
1218385-60-4 | 10g |
$4360.0 | 2023-06-08 | ||
| Enamine | EN300-160888-50mg |
({bicyclo[2.2.1]hept-5-en-2-yl}methyl)[3-(dimethylamino)propyl]amine |
1218385-60-4 | 50mg |
$468.0 | 2023-09-23 |
({bicyclo2.2.1hept-5-en-2-yl}methyl)3-(dimethylamino)propylamine Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on ({bicyclo2.2.1hept-5-en-2-yl}methyl)3-(dimethylamino)propylamine
Introduction to ({bicyclo2.2.1hept-5-en-2-yl}methyl)3-(dimethylamino)propylamine and Its Significance in Modern Chemical Research
The compound with the CAS number 1218385-60-4 is a fascinating molecule that has garnered attention in the field of chemical biology and pharmaceutical research. Its systematic name, ({bicyclo2.2.1hept-5-en-2-yl}methyl)3-(dimethylamino)propylamine, provides a detailed insight into its structural framework, which consists of a bicyclic system combined with an amine functional group. This unique structural configuration has positioned the compound as a subject of interest for various applications, particularly in the development of novel bioactive molecules.
The bicyclic core of the molecule, specifically the bicyclo2.2.1hept-5-en-2-yl moiety, contributes to its distinct chemical properties and potential biological activities. This moiety is known for its stability and rigidity, which can be advantageous in designing molecules that require precise spatial orientation in biological targets. The presence of the amine group at the 3-position further enhances its potential as a pharmacophore, enabling interactions with various biological receptors and enzymes.
In recent years, there has been a growing interest in leveraging such structural motifs for drug discovery. The combination of a bicyclic scaffold with functionalized amines has been explored in several high-profile studies for their ability to modulate biological pathways. For instance, derivatives of this compound have shown promise in preclinical studies as potential inhibitors of certain enzymes implicated in inflammatory responses and cancer progression.
One of the most compelling aspects of this compound is its versatility in chemical modifications. The presence of both the bicyclic system and the amine group offers multiple sites for functionalization, allowing chemists to tailor its properties for specific applications. This flexibility has led to numerous synthetic strategies being developed to access related compounds, each with unique characteristics that can be optimized for different biological targets.
The research on this compound has also been influenced by advancements in computational chemistry and molecular modeling. These tools have enabled researchers to predict the binding modes of the molecule to various biological targets with high accuracy. Such predictions are crucial for rational drug design, as they provide insights into how the molecule interacts with its intended target at a molecular level.
Moreover, the synthesis of this compound has been refined through innovative methodologies that enhance yield and purity. Modern synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have played a pivotal role in achieving these improvements. These advancements not only facilitate the production of larger quantities of the compound but also ensure that it meets the stringent requirements for use in biological assays.
The biological activity of ({bicyclo2.2.1hept-5-en-2-yl}methyl)3-(dimethylamino)propylamine has been explored across various disease models. Initial studies have highlighted its potential as an antagonist for certain G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes. The amine group's ability to interact with these receptors suggests that derivatives of this compound could be developed into therapeutic agents for conditions such as hypertension and pain management.
Additionally, the compound's structural features have made it a candidate for further investigation in the field of immunomodulation. Preclinical data indicate that it can modulate immune responses by interacting with specific receptors on immune cells. This capability is particularly relevant given the increasing interest in immunotherapies for cancer and autoimmune diseases.
The future directions of research on this compound are multifaceted and exciting. Ongoing studies aim to uncover new biological activities by exploring analogs with modified substituents on both the bicyclic core and the amine group. Furthermore, there is significant interest in developing novel synthetic routes that are more sustainable and environmentally friendly, aligning with global efforts to promote green chemistry.
In conclusion, ({bicyclo2.2.1hept-5-en-2-yl}methyl)3-(dimethylamino)propylamine represents a promising lead compound in chemical biology and pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it a valuable asset for further exploration. As research continues to evolve, it is likely that new applications and derivatives will emerge, further solidifying its importance in modern chemical research.
1218385-60-4 (({bicyclo2.2.1hept-5-en-2-yl}methyl)3-(dimethylamino)propylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)